Cas no 1335034-78-0 (tert-Butyl 4-oxo-3-azatricyclo[4.2.1.02,5]nonane-3-carboxylate)

• Product Name: tert-Butyl 4-oxo-3-azatricyclo[4.2.1.02,5]nonane-3-carboxylate
• CAS No: 1335034-78-0
• MF: C₁₃H₁₉NO₃
• MW: 237.294863939285
• MDL: MFCD24533985
• CID: 5188382
• Update Time: 2026-03-05

tert-Butyl 4-oxo-3-azatricyclo[4.2.1.02,5]nonane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• starbld0045392
• tert-Butyl 4-oxo-3-azatricyclo[4.2.1.02,5]nonane-3-carboxylate

• MDL： MFCD24533985
• Inchi： 1S/C13H19NO3/c1-13(2,3)17-12(16)14-10-8-5-4-7(6-8)9(10)11(14)15/h7-10H,4-6H2,1-3H3
• InChI Key： GQETWINOIJFTEK-UHFFFAOYSA-N
• SMILES： O=C1C2C3CCC(C3)C2N1C(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 385
• XLogP3: 2
• Topological Polar Surface Area: 46.6

Additional information on tert-Butyl 4-oxo-3-azatricyclo[4.2.1.02,5]nonane-3-carboxylate

Comprehensive Overview of tert-Butyl 4-oxo-3-azatricyclo[4.2.1.02,5]nonane-3-carboxylate (CAS No. 1335034-78-0)

tert-Butyl 4-oxo-3-azatricyclo[4.2.1.02,5]nonane-3-carboxylate (CAS No. 1335034-78-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and synthetic chemistry research. This compound features a unique tricyclic structure, combining an azetidine ring with a carboxylate ester functional group, making it a valuable intermediate in the synthesis of complex molecules. Its molecular formula and structural complexity have made it a subject of interest for researchers exploring novel drug candidates and bioactive molecules.

The tert-butyl ester moiety in this compound enhances its stability and solubility, which is critical for applications in medicinal chemistry. Researchers often focus on its reactivity and stereochemical properties when designing new synthetic routes. Given the growing demand for heterocyclic compounds in drug discovery, tert-Butyl 4-oxo-3-azatricyclo[4.2.1.02,5]nonane-3-carboxylate has become a key building block for developing small-molecule therapeutics targeting various diseases.

In recent years, the compound has been linked to studies involving central nervous system (CNS) drug development, particularly in the context of neurodegenerative disorders. Its tricyclic scaffold mimics certain natural alkaloids, which are known for their bioactivity. This has led to increased searches for "azatricyclic compounds in CNS research" and "tert-butyl esters in drug synthesis" across academic and industrial databases.

From a synthetic perspective, the compound's CAS No. 1335034-78-0 is frequently referenced in patents and publications related to peptide mimetics and enzyme inhibitors. Its versatility allows for modifications at multiple sites, enabling the creation of derivatives with tailored properties. This aligns with the broader trend in precision medicine, where researchers seek compounds with high selectivity and minimal off-target effects.

Another area of interest is the compound's potential role in green chemistry applications. With sustainability becoming a priority, scientists are exploring how tert-Butyl 4-oxo-3-azatricyclo[4.2.1.02,5]nonane-3-carboxylate can be synthesized using catalytic methods or biocatalysis to reduce waste and energy consumption. Queries such as "eco-friendly synthesis of tricyclic compounds" reflect this emerging focus.

In summary, tert-Butyl 4-oxo-3-azatricyclo[4.2.1.02,5]nonane-3-carboxylate (CAS No. 1335034-78-0) represents a multifaceted tool for modern chemistry. Its applications span drug discovery, materials science, and sustainable synthesis, making it a recurring topic in high-impact research. As the scientific community continues to uncover its potential, this compound is poised to remain a focal point in innovative chemical design.